N'-(3,4-difluorophenyl)-N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}ethanediamide

• IUPAC Name: N'-(3,4-difluorophenyl)-N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]oxamide
• InChI: InChI=1S/C21H22F2N2O4/c1-28-16-5-2-14(3-6-16)21(8-10-29-11-9-21)13-24-19(26)20(27)25-15-4-7-17(22)18(23)12-15/h2-7,12H,8-11,13H2,1H3,(H,24,26)(H,25,27)
• InChI Key: NSIGAMLDGMXGLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)CNC(=O)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C21H22F2N2O4
• Molecular Weight: 404.4 g/mol
• CAS No.: 1091186-57-0

Description

N-(3,4-difluorophenyl)-N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}ethanediamide, commonly referred to as DMPO, is a fluorinated compound that has been widely studied for its diverse applications in scientific research. DMPO is used in a variety of research fields, such as biochemistry, physiology, drug delivery, and even as a catalyst in organic synthesis. The compound is also used in various medical applications, such as in the treatment of cancer and other diseases.

Scientific Research Applications

DMPO is used in a variety of scientific research applications. One of the most common applications is as a catalyst in organic synthesis. DMPO is often used as a catalyst for the synthesis of various compounds, such as amines, alcohols, and other organic molecules. Additionally, DMPO is also used in biochemistry and physiology research. It has been used to study the effects of various drugs on cells and tissues, as well as to study the biochemical and physiological effects of various compounds. Finally, DMPO is also used in drug delivery research. It can be used to deliver drugs to specific areas of the body, as well as to study the effects of drug delivery systems on the body.

Mechanism of Action

The mechanism of action of DMPO is not completely understood. However, it is believed that DMPO acts as a catalyst in organic synthesis by facilitating the formation of a difluorophenyl ring. Additionally, it is believed that DMPO also acts as a proton acceptor, which helps to stabilize the reaction and increase the rate of the reaction. Furthermore, DMPO also acts as a hydrogen bond donor, which helps to increase the reactivity of the reaction. Finally, DMPO also acts as a nucleophile, which helps to facilitate the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMPO are not completely understood. However, it is believed that DMPO may have an effect on the metabolism of certain drugs. Additionally, DMPO may also have an effect on the absorption and distribution of certain drugs in the body. Furthermore, DMPO may also have an effect on the pharmacokinetics of certain drugs. Finally, DMPO may also have an effect on the excretion of certain drugs from the body.

Advantages and Limitations for Lab Experiments

The advantages of using DMPO in lab experiments include its low cost, its ease of synthesis, and its wide range of applications. Additionally, DMPO is a relatively stable compound, which makes it ideal for use in laboratory experiments. Furthermore, DMPO is also a relatively non-toxic compound, which makes it safe for use in laboratory experiments. Finally, DMPO is also a highly reactive compound, which makes it ideal for use in organic synthesis.
The limitations of using DMPO in lab experiments include its limited solubility in water and its limited stability in air. Additionally, DMPO is also a relatively expensive compound, which makes it difficult to use in large-scale laboratory experiments. Furthermore, DMPO is also a relatively volatile compound, which makes it difficult to store and transport. Finally, DMPO is also a relatively reactive compound, which makes it difficult to handle in laboratory experiments.

Future Directions

The future directions of DMPO research include further exploration of its applications in organic synthesis, biochemistry, and physiology. Additionally, further research is needed to explore the effects of DMPO on drug delivery systems, as well as its potential applications in the medical field. Furthermore, further research is needed to explore the effects of DMPO on the metabolism of various drugs, as well as its potential applications in drug development. Finally, further research is needed to explore the potential use of DMPO in the development of new catalysts and catalytic systems.

Synthesis Methods

The synthesis of DMPO is a multi-step process that involves the formation of a difluorophenyl ring, followed by the addition of a 4-methoxyphenyl group. The synthesis of the difluorophenyl ring is accomplished via the reaction of 3,4-difluorobenzaldehyde and sodium hydroxide in an aqueous solution. The 4-methoxyphenyl group is then added to the difluorophenyl ring via a nucleophilic substitution reaction with 4-methoxybenzyl chloride. Finally, the resulting compound is reacted with ethanediamine to form DMPO.